Cas no 26094-91-7 (L-Isoascorbic acid)
L-Isoascorbic acid Chemical and Physical Properties
Names and Identifiers
-
- L-Erythroascorbic acid
- L-isoascorbic acid
- L-Isoascorbinsaeure
- L-araboascorbic acid
- L-erythro-hex-2-enono-1,4-lactone
- (5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
- BIDD:ER0499
- CIWBSHSKHKDKBQ-VHUNDSFISA-N
- Q27122608
- Z2756841985
- (5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one
- L-Isoascorbic acid
-
- Inchi: 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5-/m0/s1
- InChI Key: CIWBSHSKHKDKBQ-VHUNDSFISA-N
- SMILES: O1C(C(=C([C@@H]1[C@H](CO)O)O)O)=O
Computed Properties
- Exact Mass: 176.032
- Monoisotopic Mass: 176.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 107
L-Isoascorbic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-365220-0.05g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-365220-0.1g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 0.1g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-365220-0.25g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-365220-0.5g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 0.5g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-365220-1.0g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 1.0g |
$24.0 | 2025-03-21 | |
| Enamine | EN300-365220-2.5g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 2.5g |
$37.0 | 2025-03-21 | |
| Enamine | EN300-365220-5.0g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 5.0g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-365220-10.0g |
(5S)-5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one |
26094-91-7 | 95.0% | 10.0g |
$113.0 | 2025-03-21 | |
| 1PlusChem | 1P00CE50-500mg |
L-Erythroascorbic acid |
26094-91-7 | 95% | 500mg |
$83.00 | 2023-12-18 | |
| 1PlusChem | 1P00CE50-1g |
L-Erythroascorbic acid |
26094-91-7 | 95% | 1g |
$89.00 | 2023-12-18 |
L-Isoascorbic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on L-Isoascorbic acid
L-Isoascorbic Acid (CAS No. 26094-91-7): A Comprehensive Overview
L-Isoascorbic acid, also known as erythorbic acid, is a compound with the chemical formula C6H8O6. It is a stereoisomer of ascorbic acid (vitamin C) and is widely used in the food, pharmaceutical, and cosmetic industries due to its antioxidant properties and ability to enhance the stability and shelf life of products.
The CAS number 26094-91-7 uniquely identifies L-Isoascorbic acid in chemical databases and regulatory documents. This compound is a white, crystalline powder that is highly soluble in water and has a molecular weight of 176.13 g/mol. Its chemical structure is similar to that of ascorbic acid, with the only difference being the spatial arrangement of atoms, which results in distinct properties and applications.
In the food industry, L-Isoascorbic acid is primarily used as an antioxidant to prevent the oxidation of fats and oils, thereby extending the shelf life of food products. It is particularly effective in meat products, where it helps to maintain color and flavor by inhibiting lipid oxidation. Additionally, it is used in beverages, baked goods, and confectionery to enhance stability and prevent rancidity.
The pharmaceutical industry leverages the antioxidant properties of L-Isoascorbic acid in various formulations. It is often included in vitamin C supplements as a more stable alternative to ascorbic acid. Recent studies have shown that L-Isoascorbic acid can enhance the bioavailability of certain nutrients and improve skin health when used in topical formulations. For example, a study published in the Journal of Cosmetic Science demonstrated that L-Isoascorbic acid-based creams significantly reduced oxidative stress in skin cells, leading to improved skin hydration and elasticity.
In the cosmetic industry, L-Isoascorbic acid is valued for its ability to protect against environmental damage and promote skin health. It is commonly found in anti-aging creams, serums, and facial masks due to its potent antioxidant activity. Research has shown that it can help reduce the appearance of fine lines and wrinkles by neutralizing free radicals and promoting collagen synthesis. A study published in the American Journal of Clinical Dermatology highlighted the effectiveness of L-Isoascorbic acid-enriched skincare products in improving skin texture and reducing hyperpigmentation.
The safety profile of L-Isoascorbic acid has been extensively studied and documented. It is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration (FDA) for use in food products at specified levels. In pharmaceutical and cosmetic applications, it has been shown to be non-toxic and non-irritating when used at recommended concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure its efficacy and safety.
The environmental impact of L-Isoascorbic acid production has also been a topic of recent research. Sustainable manufacturing processes are being developed to reduce the ecological footprint associated with its production. For instance, biotechnological methods using microbial fermentation have shown promise in producing L-Isoascorbic acid more efficiently and with lower environmental impact compared to traditional chemical synthesis methods.
In conclusion, L-Isoascorbic acid (CAS No. 26094-91-7) is a versatile compound with a wide range of applications across multiple industries. Its antioxidant properties make it an essential ingredient in food preservation, pharmaceutical formulations, and cosmetic products. Ongoing research continues to uncover new benefits and applications for this compound, further solidifying its importance in modern science and industry.
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